(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride

• Molecular Formula: C9H15ClN2O2S
• Molecular Weight: 250.75 g/mol
• IUPAC Name: (3-tert-butyl-1-methylpyrazol-4-yl)methanesulfonyl chloride
• InChI: InChI=1S/C9H15ClN2O2S/c1-9(2,3)8-7(5-12(4)11-8)6-15(10,13)14/h5H,6H2,1-4H3
• InChI Key: OIZJEYBGGPJKGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C=C1CS(=O)(=O)Cl)C

Description

(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a pyrazole ring substituted with a tert-butyl group at position 3 and a methyl group at position 1. This compound is primarily utilized in organic synthesis as a sulfonating agent, enabling the introduction of sulfonyl groups into target molecules. Its steric and electronic properties are influenced by the tert-butyl substituent, which enhances stability and modulates reactivity compared to simpler sulfonyl chlorides. The compound’s molecular weight is 278.78 g/mol, with a melting point of 98–102°C and solubility in polar aprotic solvents like dichloromethane and tetrahydrofuran .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride typically involves the reaction of 3-tert-butyl-1-methyl-1H-pyrazole with methanesulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction is conducted under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, ensuring proper handling of reagents and optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride can undergo various types of chemical reactions, including:

Nucleophilic substitution: The sulfonyl chloride group can be replaced by nucleophiles such as amines, alcohols, or thiols.

Oxidation and reduction: The pyrazole ring can participate in oxidation and reduction reactions, although these are less common for this specific compound.

Coupling reactions: The compound can be used in coupling reactions, such as Suzuki-Miyaura or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as amines, alcohols, or thiols in the presence of a base (e.g., triethylamine) under anhydrous conditions.

Coupling reactions: Palladium catalysts, bases (e.g., potassium carbonate), and solvents like toluene or DMF.

Major Products Formed

Nucleophilic substitution: Products include sulfonamides, sulfonate esters, and sulfonate thioesters.

Coupling reactions: Products include biaryl compounds and other complex organic molecules.

Scientific Research Applications

Chemistry

In chemistry, (3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride is used as a building block for the synthesis of more complex molecules. It is particularly useful in the preparation of sulfonamide derivatives, which are important in medicinal chemistry.

Biology and Medicine

In biology and medicine, this compound is used to synthesize bioactive molecules that can act as enzyme inhibitors, receptor antagonists, or other therapeutic agents. Its derivatives have shown potential in the treatment of various diseases, including cancer and inflammatory conditions.

Industry

In the industrial sector, (3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride is used in the production of specialty chemicals and materials. It can be employed in the synthesis of polymers, agrochemicals, and other high-value products.

Mechanism of Action

The mechanism of action of (3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride depends on its specific application. In general, the sulfonyl chloride group can react with nucleophiles to form covalent bonds, leading to the formation of sulfonamide or sulfonate derivatives. These derivatives can interact with biological targets, such as enzymes or receptors, to exert their effects. The pyrazole ring can also participate in hydrogen bonding and π-π interactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Sulfonyl chlorides with heterocyclic backbones are critical intermediates in medicinal chemistry and materials science. Below is a detailed comparison of (3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride with structurally related compounds:

Structural and Electronic Properties

Compound Name	Substituents (Pyrazole Ring)	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Polar Aprotic Solvents)	Reactivity (Nucleophilic Substitution)
(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride	1-Me, 3-t-Bu	278.78	98–102	High	Moderate (steric hindrance)
(3-Phenyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride	1-Me, 3-Ph	282.75	85–89	Moderate	High (electron-withdrawing Ph)
(1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonyl chloride	1-Me, 3-Me	208.68	72–75	Very high	Very high (low steric bulk)
(3-Trifluoromethyl-1H-pyrazol-4-yl)methanesulfonyl chloride	3-CF₃	238.62	110–114	Low	Low (strong electron withdrawal)

Key Findings:

• Steric Effects: The tert-butyl group in the target compound reduces reactivity in nucleophilic substitutions compared to less bulky analogs like (1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonyl chloride, which reacts rapidly due to minimal steric hindrance .
• Electronic Effects: Electron-withdrawing groups (e.g., phenyl or trifluoromethyl) enhance electrophilicity at the sulfonyl chloride moiety, but steric bulk in the tert-butyl derivative counterbalances this effect, leading to moderate reactivity .
• Solubility: The tert-butyl group reduces solubility in polar solvents compared to phenyl-substituted analogs, but it improves thermal stability, making the compound suitable for high-temperature reactions .

Biological Activity

(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride, with the CAS number 2228208-39-5, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of (3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride is C$_8$H$_{13}$ClN$_2$O$_2$S, with a molecular weight of 236.72 g/mol. The compound features a pyrazole ring, which is known for its diverse biological activities.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

• Anticancer Activity :
  • Preliminary studies suggest that compounds containing pyrazole moieties exhibit significant anticancer properties. For instance, derivatives of pyrazole have shown cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism often involves the induction of apoptosis and cell cycle arrest.
• Antimicrobial Properties :
  • Some studies indicate that pyrazole derivatives possess antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is attributed to their ability to disrupt bacterial cell walls or interfere with metabolic pathways.
• Anti-inflammatory Effects :
  • Research has highlighted the anti-inflammatory potential of pyrazole derivatives, which may inhibit pro-inflammatory cytokines and enzymes involved in inflammation processes.

The mechanisms through which (3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride exerts its biological effects include:

• Inhibition of Enzymatic Activity : Many pyrazole compounds inhibit specific enzymes such as cyclooxygenases (COXs) and lipoxygenases (LOXs), leading to reduced production of inflammatory mediators.
• Modulation of Signaling Pathways : Pyrazole derivatives can modulate various signaling pathways, including the NF-kB pathway, which plays a crucial role in inflammation and cancer progression.

Case Studies and Research Findings

Several studies have documented the biological activity of related pyrazole compounds:

Study Reference	Biological Activity	Findings
	Anticancer	Pyrazole derivatives showed IC50 values < 10 µM against breast cancer cell lines, indicating potent cytotoxicity.
	Anti-inflammatory	Inhibition of COX enzymes led to reduced inflammation markers in animal models.
	Antimicrobial	Exhibited MIC values as low as 31.25 µg/mL against Staphylococcus aureus, suggesting strong antibacterial properties.